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Compound of Interest

Compound Name: Diniconazole (+)-form

CAS No.: 83657-19-6

Cat. No.: B1231071

Get Quote

Executive Safety Summary
Compound Identity: Diniconazole (+)-form (often referred to as Diniconazole-M or the R-

enantiomer).[1][2][3] Primary Hazard Class:Reproductive Toxin (Category 1B/2) and Aquatic

Acute/Chronic 1.[1][2][3] Critical Warning: This compound is a potent inhibitor of CYP51 (sterol

14

-demethylase).[1][2][3] As the (+)-enantiomer, it represents the biologically active form, implying
that its toxicological potency—specifically regarding teratogenicity and endocrine disruption—
may be significantly higher than the racemic mixture.[2]

Immediate Action Required:

Zero Skin Contact: This compound is lipophilic and can be absorbed dermally.[2][3]

Zero Inhalation: Handling of the solid powder must occur within a certified chemical fume

hood or biological safety cabinet (Class II, Type B2).[2]
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Pregnancy Warning: Personnel who are pregnant or planning to conceive should consult

Occupational Health before handling this substance due to H361 (Suspected of damaging

fertility or the unborn child).[1][2]

Hazard Analysis & Risk Profile
To select the correct PPE, we must understand the mechanism of toxicity.[1][2]

Hazard Code Description
Mechanism & Implication
for PPE

H361d
Suspected of damaging the

unborn child.[1][2][3][4]

Mechanism: Triazoles inhibit

CYP enzymes involved in

steroidogenesis (e.g., retinoic

acid metabolism).PPE

Implication: Standard latex

gloves are insufficient.[2][3]

Double-gloving with specific

breakthrough times is

mandatory to prevent dermal

absorption.

H302 Harmful if swallowed.[2][3][4]

Mechanism: Systemic

toxicity.PPE Implication: Face

protection is required not just

for splashes, but to prevent

hand-to-mouth contamination

(touching face with

contaminated gloves).[1][2][3]

H410
Very toxic to aquatic life with

long-lasting effects.[2][3][4]

Mechanism: Persistent organic

pollutant characteristics.PPE

Implication: All disposable PPE

must be treated as hazardous

waste and incinerated, never

landfilled or sewered.[1][2][3]

The PPE Matrix (Personal Protective Equipment)
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This matrix is designed for the handling of pure powder (>95%) and concentrated stock

solutions (>10 mM).[1]
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Body Area
Minimum
Requirement

Advanced
Specification (Best
Practice)

Rationale

Respiratory

Engineering Control

First: Fume Hood. If

hood unavailable

(emergency only):

N95.[2]

P100 / HEPA Filter

(half-face respirator) if

handling outside a

hood cannot be

avoided (e.g., spill

cleanup).[2]

The particle size of

lyophilized triazoles

can be extremely fine

(<5

m), allowing deep lung

penetration.[2]

Hand (Dermal)

Double Nitrile Gloves

(Total thickness > 8

mil).[1][3]

Laminate / Silver

Shield liners under

Nitrile outer gloves.

Triazoles are organic-

soluble.[2][3] Standard

4-mil nitrile offers ~15-

30 mins protection

against solvents.[2]

Double gloving

extends this and

allows outer glove

removal upon

contamination.[2]

Eye/Face

Chemical Safety

Goggles (Indirect

Vent).[2][3]

Face Shield +

Goggles.

Safety glasses with

side shields are

insufficient for

powders that can drift

behind lenses.[2]

Goggles provide a

seal against dust.[2]

Body

Lab Coat (Cotton/Poly

blend), buttoned to

neck.[2][3]

Tyvek® (or equivalent)

Disposable Coveralls

+ Shoe Covers.[2]

Cotton weaves trap

dust.[2] For high-

quantity weighing

(>500 mg), disposable

Tyvek prevents

tracking teratogens

out of the lab.[2]
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Operational Workflow: The "Safe Weighing" Protocol
The highest risk of exposure occurs during the transition from solid to solution.[1][2] Static

electricity often causes triazole powders to "jump" or disperse.[2]

Step-by-Step Methodology
Pre-Operational Check:

Verify Fume Hood/BSC airflow (Target: 100 fpm face velocity).

Anti-Static Measure: Place an anti-static gun or ionizer bar inside the hood.[2][3]

Diniconazole powder is highly static-prone.[2]

Donning Sequence:

Wash hands.[2][3][5][6]

Don inner gloves (Nitrile, extended cuff).[1][2]

Don Tyvek sleeves or lab coat.[2]

Don outer gloves (Nitrile) over the cuff.

Don goggles.[2]

Weighing Procedure:

Place a secondary containment tray (spill tray) inside the hood.

Open the vial only inside the hood.

Use a disposable spatula or one dedicated to hazardous organics.[2]

Crucial Step: If the powder is static, use the anti-static gun on the vial before opening.[2]

Weigh the mass into a pre-tared vial.
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Immediate Solubilization: Add solvent (e.g., DMSO) to the weighed powder immediately to

trap the dust in liquid form.[1][2] Cap tightly.

Decontamination:

Wipe the exterior of the stock vial and the balance with a solvent-dampened wipe (Ethanol

70% or Acetone).[1][2]

Discard wipe in hazardous solid waste.[2]

Visualization: Hierarchy of Safety Controls
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Barrier 1: Engineering Controls

Barrier 2: PPE (Last Line of Defense)

Risk Assessment:
Diniconazole (+)-form

(H361d, H410)

Chemical Fume Hood
(Neg Pressure, HEPA)

Anti-Static Ionizer
(Prevents Aerosolization)

Double Nitrile Gloves
(Breakthrough > 480m)

Tyvek Sleeves/Coat

Resp. Protection
(N95/P100 if spill)

Safe Weighing Protocol
(Solubilize Immediately)

Emergency Only

Click to download full resolution via product page

Figure 1: The Hierarchy of Controls for handling teratogenic powders. Note that PPE serves as

the final barrier only after engineering controls are established.[2]

Waste Disposal & Deactivation
Diniconazole is a halogenated organic compound.[2][3] It is not biodegradable and persists in

the environment.
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Waste Stream Classification Disposal Method

Solid Waste (Gloves, wipes,

weigh boats)
Hazardous Solid (Toxic)

High-Temperature Incineration.

Do not autoclave (triazoles are

thermally stable up to ~150°C).

[1][2][3]

Liquid Waste (Stock solutions,

media)

Halogenated Organic Solvent

Waste

Collect in dedicated

"Halogenated" carboy.[1][2][3]

NO DRAIN DISPOSAL.

Spill Cleanup Hazardous Debris

Absorb with vermiculite/sand.

[3] Scoop into a wide-mouth

jar. Label as "Contains

Diniconazole - Repro Toxin".[2]

[3]

Deactivation Solution: For surface cleaning, simple water is ineffective due to lipophilicity.[1][2]

[3] Use a surfactant-based cleaner followed by an organic solvent wipe (Ethanol or Acetone) to

solubilize residues, then dispose of the wipe as hazardous waste.[1][2]

Emergency Response Plan
Accidental Spills (Powder)

Evacuate: Clear the immediate area.

Don PPE: Put on P100 respirator, double gloves, and goggles.[2][3]

Contain: Cover spill with damp paper towels (to prevent dust) or oil-sorbent pads.[2][3]

Clean: Wipe from outside in.[2][3] Do not use a brush (creates dust).[2]

Report: Notify the Safety Officer immediately.

Exposure First Aid
Eye Contact: Rinse cautiously with water for 15 minutes.[2][7][8] Remove contact lenses if

present.[2][3][8] Seek medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.cpachem.com/msds?num=1D6B.K1.A&dnl=sd_-_Diniconazole_%5BCAS_83657-24-3%5D_100_ug_ml_in_Acetone_%28P821550%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB152&dnl=sd_-_Diniconazole_CAS_83657-24-3_%28SB152%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC139280250&productDescription=1+2+4-1H-TRIAZOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=1D6B.K1.A&dnl=sd_-_Diniconazole_%5BCAS_83657-24-3%5D_100_ug_ml_in_Acetone_%28P821550%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB152&dnl=sd_-_Diniconazole_CAS_83657-24-3_%28SB152%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC139280250&productDescription=1+2+4-1H-TRIAZOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC139280250&productDescription=1+2+4-1H-TRIAZOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://fr.cpachem.com/msds?num=SB152&dnl=sd_-_Diniconazole_CAS_83657-24-3_%28SB152%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC139280250&productDescription=1+2+4-1H-TRIAZOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=1D6B.K1.A&dnl=sd_-_Diniconazole_%5BCAS_83657-24-3%5D_100_ug_ml_in_Acetone_%28P821550%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB152&dnl=sd_-_Diniconazole_CAS_83657-24-3_%28SB152%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC139280250&productDescription=1+2+4-1H-TRIAZOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=1D6B.K1.A&dnl=sd_-_Diniconazole_%5BCAS_83657-24-3%5D_100_ug_ml_in_Acetone_%28P821550%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB152&dnl=sd_-_Diniconazole_CAS_83657-24-3_%28SB152%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB152&dnl=sd_-_Diniconazole_CAS_83657-24-3_%28SB152%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC139280250&productDescription=1+2+4-1H-TRIAZOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://fr.cpachem.com/msds?num=SB152&dnl=sd_-_Diniconazole_CAS_83657-24-3_%28SB152%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC139280250&productDescription=1+2+4-1H-TRIAZOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://fr.cpachem.com/msds?num=SB152&dnl=sd_-_Diniconazole_CAS_83657-24-3_%28SB152%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC139280250&productDescription=1+2+4-1H-TRIAZOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://fr.cpachem.com/msds?num=SB152&dnl=sd_-_Diniconazole_CAS_83657-24-3_%28SB152%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB152&dnl=sd_-_Diniconazole_CAS_83657-24-3_%28SB152%29_%28EU%29.pdf
https://www.echemi.com/sds/diniconazole-pd20160510094549937.html
https://www.columbuschemical.com/MSDS/SDS/1,2,4-Triazole%205907.pdf
https://fr.cpachem.com/msds?num=SB152&dnl=sd_-_Diniconazole_CAS_83657-24-3_%28SB152%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC139280250&productDescription=1+2+4-1H-TRIAZOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.columbuschemical.com/MSDS/SDS/1,2,4-Triazole%205907.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately remove contaminated clothing.[2][7] Wash skin with soap and

water for 15 minutes.[2][8]

Needlestick/Injection: This is the highest risk scenario.[2][3] Bleed the wound, wash, and go

to the ER immediately. Bring the SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Safety Guide: Handling Diniconazole (+)-
form[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231071/docs#operational-safety-guide-handling-
diniconazole-form-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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